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Compound of Interest

Compound Name: Octan-2-yl carbonochloridate

Cat. No.: B098895 Get Quote

An In-depth Technical Guide to Octan-2-yl
Carbonochloridate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, IUPAC

nomenclature, and physicochemical properties of octan-2-yl carbonochloridate. It is intended

to serve as a valuable resource for professionals in the fields of chemical research and drug

development.

Molecular Structure and IUPAC Name
Octan-2-yl carbonochloridate is a chemical compound with the molecular formula

C9H17ClO2.[1] Its International Union of Pure and Applied Chemistry (IUPAC) name is octan-
2-yl carbonochloridate.[1] The compound is also known by other synonyms such as 2-OCTYL

CHLOROFORMATE and Carbonochloridic acid, 1-methylheptyl ester.[1] Its CAS registry

number is 15586-11-5.[1]

The molecular structure of octan-2-yl carbonochloridate consists of an eight-carbon alkyl

chain (octyl group) where the carbonochloridate group is attached to the second carbon atom.

This attachment to a secondary carbon makes it a secondary chloroformate ester.

Physicochemical Properties
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A summary of the key computed physicochemical properties of octan-2-yl carbonochloridate
is presented in the table below. These properties are essential for understanding its behavior in

various chemical and biological systems.

Property Value Source

Molecular Weight 192.68 g/mol PubChem[1]

Molecular Formula C9H17ClO2 PubChem[1]

XLogP3 4.5 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 7 PubChem[1]

Exact Mass 192.0917075 PubChem[1]

Monoisotopic Mass 192.0917075 PubChem[1]

Topological Polar Surface Area 26.3 Å² PubChem[1]

Heavy Atom Count 12 PubChem[1]

Complexity 126 PubChem[1]

Experimental Protocols
Detailed experimental protocols for the specific synthesis of octan-2-yl carbonochloridate are

not readily available in the public domain. However, a general and widely used method for the

synthesis of chloroformate esters involves the reaction of an alcohol with phosgene (COCl2) or

a phosgene equivalent like triphosgene.

General Synthesis of Chloroformates:

The synthesis is typically carried out in an inert solvent, such as dichloromethane or toluene, at

low temperatures to control the exothermic reaction. A base, often a tertiary amine like
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triethylamine or pyridine, is used to neutralize the hydrogen chloride (HCl) byproduct that is

formed during the reaction.

The general reaction scheme is as follows:

Alcohol + Phosgene → Chloroformate + HCl

For the synthesis of octan-2-yl carbonochloridate, the specific alcohol required would be 2-

octanol.

Logical Relationships in Synthesis
The following diagram illustrates the general synthetic pathway for the formation of a

chloroformate ester from an alcohol and phosgene, which is the logical basis for the synthesis

of octan-2-yl carbonochloridate.

Caption: General synthetic pathway for chloroformate esters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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